Cas no 2148344-70-9 (1-[4-Methyl-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one)

• Product Name: 1-[4-Methyl-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one
• CAS No: 2148344-70-9
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 6627093
• PubChem ID: 170902982
• Update Time: 2026-03-12

1-[4-Methyl-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-Methyl-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one
• 2148344-70-9
• G74365
• 1-(4-Methyl-2-(phenylethynyl)phenyl)buta-2,3-dien-1-one

• Inchi： 1S/C19H14O/c1-3-7-19(20)18-13-10-15(2)14-17(18)12-11-16-8-5-4-6-9-16/h4-10,13-14H,1H2,2H3
• InChI Key： VIBOHYNVPMAGFY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C#CC1=CC=CC=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 258.104465066g/mol
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.5±45.0 °C(Predicted)